Cas no 81765-86-8 (1,2,4-Triazine, 3-(methylsulfonyl)-5,6-diphenyl-)

• Product Name: 1,2,4-Triazine, 3-(methylsulfonyl)-5,6-diphenyl-
• CAS No: 81765-86-8
• MF: C₁₆H₁₃N₃O₂S
• MW: 311.358321905136
• CID: 703046
• PubChem ID: 12915481
• Update Time: 2025-04-19

1,2,4-Triazine, 3-(methylsulfonyl)-5,6-diphenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazine, 3-(methylsulfonyl)-5,6-diphenyl-
• 3-methylsulfonyl-5,6-diphenyl-1,2,4-triazine
• SCHEMBL2831959
• 3-(Methylsulfonyl)-5,6-diphenyl-1,2,4-triazine
• 81765-86-8
• 3-(Methanesulfonyl)-5,6-diphenyl-1,2,4-triazine
• MGNCIJODWFLDOQ-UHFFFAOYSA-N
• DTXSID30512863

• Inchi： 1S/C16H13N3O2S/c1-22(20,21)16-17-14(12-8-4-2-5-9-12)15(18-19-16)13-10-6-3-7-11-13/h2-11H,1H3
• InChI Key： MGNCIJODWFLDOQ-UHFFFAOYSA-N
• SMILES： S(C)(C1=NN=C(C2C=CC=CC=2)C(C2C=CC=CC=2)=N1)(=O)=O

Computed Properties

• Exact Mass: 311.07284784g/mol
• Monoisotopic Mass: 311.07284784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 81.2Ų